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Introduction

Gadolinium-148 (148Gd) is a synthetic radioisotope of the rare-earth element gadolinium. It is
of significant interest in various fields of research, primarily due to its characteristic alpha
decay, which makes it a valuable tool in nuclear physics and as a tracer in radiochemistry. This
technical guide provides an in-depth overview of the core fundamental properties of 148Gd,
including its decay characteristics, production methods, and the experimental protocols used
for their determination.

Core Nuclear Properties

The fundamental nuclear properties of Gadolinium-148 are summarized in the tables below.
These values represent the current scientific consensus based on experimental
measurements.

Table 1: Key Nuclear Properties of Gadolinium-148
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Property Value Reference(s)
Half-life (t1/2) 71.1+£ 1.2 years [1]

86.9 + 3.9 years [2][3][4]

74.6 £ 3.0 years [5]

Decay Mode Alpha (a) Decay [1]

Daughter Nuclide Samarium-144 (144Sm) [1][6]

Alpha Decay Energy 3.27129 £ 0.00003 MeV [1]

Table 2: Nuclear Parentage of Gadolinium-148

Parent Nuclide Formation Process
Terbium-148 (248Th) Electron Capture (EC)
Dysprosium-152 (152Dy) Alpha (o) Decay

Production of Gadolinium-148

Gadolinium-148 is artificially produced in particle accelerators. The most common production
route involves the proton-induced spallation of heavy metal targets.[6]

Production Method Target Material Projectile

Spallation Tantalum (Ta) or Tungsten (W) Protons

The production of 148Gd can be achieved by irradiating tantalum or tungsten foils with high-
energy protons.[7] Following irradiation, the 1#8Gd must be chemically separated from the
target material and other spallation products.

Experimental Protocols

The determination of the fundamental properties of Gadolinium-148 relies on precise and
accurate experimental measurements. The following sections detail the methodologies for key
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experiments.

Half-Life Determination: The "Direct Method"

The half-life of 148Gd is determined using a "direct method," which involves the direct
measurement of the number of 148Gd atoms and their corresponding radioactivity.[2][8]

Experimental Workflow:
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Experimental Workflow for Gd-148 Half-Life Determination
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Caption: Workflow for the determination of the half-life of Gadolinium-148.

Methodology:
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e Production and Purification:

o A pure tantalum target is irradiated with a high-energy proton beam in a particle
accelerator. This induces spallation reactions, creating a variety of radionuclides, including
148Gd.[2]

o The irradiated tantalum target is dissolved, typically using a mixture of strong acids.[9]

o Gadolinium is chemically separated from the tantalum matrix and other lanthanides. A
multi-step process involving ion exchange and extraction chromatography is employed.[9]
[10] This may involve the use of anion exchange resins and extraction chromatographic
sorbents.[10]

o Atom Counting (Multicollector-Inductively Coupled Plasma Mass Spectrometry - MC-ICP-
MS):

[¢]

A precisely measured aliquot of the purified 148Gd solution is prepared for analysis.

o The sample is introduced into the MC-ICP-MS. The instrument utilizes an inductively
coupled plasma source to ionize the gadolinium atoms.

o The ions are then accelerated and separated based on their mass-to-charge ratio by a
magnetic sector.

o A multicollector system simultaneously detects the ion beams of the different gadolinium
isotopes, allowing for a precise determination of the number of 148Gd atoms in the sample.
[2][11]

o Activity Measurement (Alpha Spectrometry):

o Another precisely measured aliquot of the purified 148Gd solution is deposited onto a
suitable planchet to create a thin, uniform source.[12]

o The source is placed in a vacuum chamber of an alpha spectrometer.

o The alpha particles emitted from the decay of 148Gd are detected, and their energies are
measured. This allows for the identification of 148Gd and the determination of its activity
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(disintegrations per unit time).[2][12]

o Half-Life Calculation:

o The half-life (t1/2) is calculated from the number of atoms (N) and the activity (A) using the
fundamental decay equation: A = AN, where A is the decay constant. The half-life is related
to the decay constant by ti/2 = In(2)/A.

Decay Energy and Mode Determination

The primary decay mode and the energy of the emitted alpha particles are determined using
alpha spectrometry.

Methodology:

e Source Preparation: A sample of purified 148Gd is prepared as a thin source to minimize self-
absorption of the alpha particles.[12]

o Alpha Spectrometry: The source is analyzed using a high-resolution alpha spectrometer. The
detector is calibrated using standard sources with well-known alpha particle energies.

o Data Analysis: The resulting energy spectrum will show a distinct peak corresponding to the
alpha decay of 148Gd. The position of this peak determines the alpha decay energy. The
absence of significant peaks from other decay modes (e.g., beta particles) confirms that
alpha decay is the predominant decay mode.

Nuclear Decay Pathway

The decay of Gadolinium-148 follows a simple and direct pathway to a stable nuclide.
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Decay Pathway of Gadolinium-148

Gadolinium-148 (148Gd) Samarium-144 (1*4Sm)
Half-life: ~71-87 years (Stable)

Click to download full resolution via product page

Caption: The alpha decay pathway of Gadolinium-148 to stable Samarium-144.

Applications in Research and Development

Gadolinium-148's well-characterized alpha emission and relatively long half-life make it a
useful tool in several research areas:

» Nuclear Physics Research: Used in experiments to study nuclear structure and decay
properties.

o Radiochemistry Tracer: Its distinct alpha signature allows it to be used as a tracer for
gadolinium in various chemical separation and environmental studies.

o Calibration Source: It can serve as an energy calibration standard for alpha spectrometers.

It is important to note that while other gadolinium isotopes (e.qg., 1*>3Gd) have applications in
medical imaging and therapy, 148Gd is not typically used in drug development or for in vivo
biological studies due to its alpha emission, which deposits a high amount of energy in a very
short range, leading to high cytotoxicity. There are no known biological signaling pathways
directly involving Gadolinium-148.

Conclusion

Gadolinium-148 is a synthetic alpha-emitting radionuclide with well-defined nuclear properties.
Its production via proton spallation and subsequent purification require specialized facilities and
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expertise. The accurate determination of its fundamental characteristics, such as half-life and
decay energy, is crucial for its applications in nuclear science and is achieved through a
combination of sophisticated techniques like multicollector-inductively coupled plasma mass
spectrometry and alpha spectrometry. This guide provides a foundational understanding of
these core properties and methodologies for the scientific research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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